Cas no 160807-81-8 (Urea,N,N'-bis[(3-fluorophenyl)phenylmethyl]-)
160807-81-8 structure
Product Name:Urea,N,N'-bis[(3-fluorophenyl)phenylmethyl]-
CAS No:160807-81-8
MF:C27H22F2N2O
MW:428.473193645477
CID:170474
PubChem ID:3074693
Update Time:2025-04-19
Urea,N,N'-bis[(3-fluorophenyl)phenylmethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N,N'-bis[(3-fluorophenyl)phenylmethyl]-
- 1,3-bis[(3-fluorophenyl)-phenylmethyl]urea
- N,N'-Bis((3-fluorophenyl)phenylmethyl)urea
- Urea, N,N'-bis((3-fluorophenyl)phenylmethyl)-
- 1,3-bis[(3-fluorophenyl)-phenyl-methyl]urea
- AKOS022136738
- N,N'-Bis[(3-fluorophenyl)(phenyl)methyl]carbamimidic acid
- 160807-81-8
- DTXSID10936402
-
- Inchi: 1S/C27H22F2N2O/c28-23-15-7-13-21(17-23)25(19-9-3-1-4-10-19)30-27(32)31-26(20-11-5-2-6-12-20)22-14-8-16-24(29)18-22/h1-18,25-26H,(H2,30,31,32)
- InChI Key: HOFKOZBBHXEODO-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)C(C1C=CC=CC=1)NC(NC(C1C=CC=CC=1)C1C=CC=C(C=1)F)=O
Computed Properties
- Exact Mass: 428.17016
- Monoisotopic Mass: 428.17001965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 41.13
Urea,N,N'-bis[(3-fluorophenyl)phenylmethyl]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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